Cas no 2173996-65-9 (3-(3-aminocyclobutyl)propanoic acid)

• Product Name: 3-(3-aminocyclobutyl)propanoic acid
• CAS No: 2173996-65-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5853021
• PubChem ID: 136574712
• Update Time: 2025-05-20

3-(3-aminocyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminocyclobutyl)propanoic acid
• EN300-1694205
• 2173996-65-9
• 2385860-71-7
• EN300-7466372
• 3-[(1r,3s)-3-aminocyclobutyl]propanoic acid
• 3-[(1s,3r)-3-aminocyclobutyl]propanoic acid
• 2225126-75-8
• EN300-1717557

• Inchi： 1S/C7H13NO2/c8-6-3-5(4-6)1-2-7(9)10/h5-6H,1-4,8H2,(H,9,10)
• InChI Key： PGMDZASUISLECW-UHFFFAOYSA-N
• SMILES： OC(CCC1CC(C1)N)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(3-aminocyclobutyl)propanoic acid

Comprehensive Analysis of 3-(3-aminocyclobutyl)propanoic acid (CAS No. 2173996-65-9): Properties, Applications, and Industry Trends

The compound 3-(3-aminocyclobutyl)propanoic acid (CAS No. 2173996-65-9) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and versatile applications. As a cyclobutane derivative, this molecule combines the rigidity of a four-membered ring with the flexibility of a propanoic acid side chain, making it a valuable building block in drug discovery and material science. The presence of both amine and carboxylic acid functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

Recent advancements in small-molecule therapeutics have highlighted the importance of constrained ring systems like cyclobutanes. Compared to more common cyclohexane or aromatic rings, cyclobutanes offer distinct conformational advantages that can enhance target binding affinity and improve metabolic stability. The 3-(3-aminocyclobutyl)propanoic acid scaffold has shown particular promise in the development of enzyme inhibitors and GPCR modulators, with several patent applications citing its use in potential treatments for neurological disorders and inflammatory conditions.

From a synthetic chemistry perspective, the preparation of CAS 2173996-65-9 presents interesting challenges that have spurred methodological innovations. Current literature describes multiple routes to access this compound, including ring-closing metathesis strategies and photochemical cycloadditions. The growing demand for efficient synthetic protocols reflects the compound's increasing importance in medicinal chemistry programs. Researchers particularly value the stereochemical control achievable with modern synthetic approaches, as different stereoisomers of 3-(3-aminocyclobutyl)propanoic acid can exhibit markedly different biological activities.

The physicochemical properties of 3-(3-aminocyclobutyl)propanoic acid make it particularly suitable for peptidomimetic design. Its balanced lipophilicity (calculated LogP ~0.5) and ionizable groups contribute to favorable drug-like properties, addressing common challenges in bioavailability optimization. These characteristics have led to its incorporation in several clinical candidate molecules, especially in therapeutic areas requiring blood-brain barrier penetration. The compound's molecular weight of 143.17 g/mol and hydrogen bond donor/acceptor count align well with modern guidelines for orally bioavailable drugs.

In the context of green chemistry initiatives, recent studies have explored sustainable production methods for CAS 2173996-65-9. Catalytic asymmetric synthesis routes employing organocatalysts or biocatalysts have demonstrated improved atom economy and reduced environmental impact compared to traditional approaches. These developments respond to growing industry demands for eco-friendly synthetic intermediates that maintain high purity standards while minimizing waste generation.

The analytical characterization of 3-(3-aminocyclobutyl)propanoic acid presents specific considerations due to its zwitterionic nature. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm structure and purity. The compound's spectral properties have been thoroughly documented in recent publications, providing valuable references for quality control in industrial settings. Particular attention is given to chiral purity analysis when the compound is used in enantioselective applications.

Emerging applications in bioconjugation chemistry have expanded the utility of 2173996-65-9 beyond traditional medicinal chemistry. The compound's bifunctional reactivity enables its use as a molecular linker in antibody-drug conjugates and other targeted therapies. This aligns with current trends in precision medicine, where researchers seek versatile building blocks that can facilitate site-specific modifications of biologics. The cyclobutane ring's stability under physiological conditions makes it particularly attractive for these applications.

From a commercial perspective, the global market for pharmaceutical intermediates containing cyclobutane cores has shown steady growth, with 3-(3-aminocyclobutyl)propanoic acid representing an important segment. Suppliers now offer the compound in various quantities, from milligram-scale for research use to kilogram quantities for process development. The evolving intellectual property landscape surrounding derivatives of this scaffold suggests continued interest from both academic and industrial research groups.

Future research directions for CAS 2173996-65-9 are likely to focus on expanding its utility in fragment-based drug discovery and exploring novel structure-activity relationships. The compound's relatively unexplored potential in agrochemical applications and functional materials also presents opportunities for innovation. As synthetic methodologies continue to advance, we anticipate seeing more efficient routes to diversified cyclobutane derivatives based on this versatile scaffold.

For researchers working with 3-(3-aminocyclobutyl)propanoic acid, proper handling and storage recommendations include protection from moisture (as a hygroscopic compound) and storage at controlled room temperature. While not classified as hazardous under standard regulations, appropriate laboratory safety practices should always be followed when handling any chemical substance. The compound's stability profile suggests good shelf life when stored properly, an important consideration for inventory management in research and production environments.